2H-1,4-Benzodiazepin-2-one, 7-chloro-1,3-dihydro-5-(1H-pyrrol-2-yl)-
2H-1,4-Benzodiazepin-2-one, 7-chloro-1,3-dihydro-5-(1H-pyrrol-2-yl)-
Ro 5-3335 is a 1,4-benzodiazepinone that is nordazepam in which the phenyl substituent has been replaced by a 1H-pyrrol-2-yl group. It inhibits gene expression in HIV-1 at the transcriptional level through interference with Tat-mediated transactivation. It has a role as an antineoplastic agent, an anti-HIV-1 agent, a RUNX1 inhibitor and a HIV-1 Tat inhibitor. It is a 1,4-benzodiazepinone, an organochlorine compound and a member of pyrroles.
Brand Name:
Vulcanchem
CAS No.:
30195-30-3
VCID:
VC0004918
InChI:
InChI=1S/C13H10ClN3O/c14-8-3-4-10-9(6-8)13(11-2-1-5-15-11)16-7-12(18)17-10/h1-6,15H,7H2,(H,17,18)
SMILES:
C1C(=O)NC2=C(C=C(C=C2)Cl)C(=N1)C3=CC=CN3
Molecular Formula:
C13H10ClN3O
Molecular Weight:
259.69 g/mol
2H-1,4-Benzodiazepin-2-one, 7-chloro-1,3-dihydro-5-(1H-pyrrol-2-yl)-
CAS No.: 30195-30-3
Cat. No.: VC0004918
Molecular Formula: C13H10ClN3O
Molecular Weight: 259.69 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ro 5-3335 is a 1,4-benzodiazepinone that is nordazepam in which the phenyl substituent has been replaced by a 1H-pyrrol-2-yl group. It inhibits gene expression in HIV-1 at the transcriptional level through interference with Tat-mediated transactivation. It has a role as an antineoplastic agent, an anti-HIV-1 agent, a RUNX1 inhibitor and a HIV-1 Tat inhibitor. It is a 1,4-benzodiazepinone, an organochlorine compound and a member of pyrroles. |
|---|---|
| CAS No. | 30195-30-3 |
| Molecular Formula | C13H10ClN3O |
| Molecular Weight | 259.69 g/mol |
| IUPAC Name | 7-chloro-5-(1H-pyrrol-2-yl)-1,3-dihydro-1,4-benzodiazepin-2-one |
| Standard InChI | InChI=1S/C13H10ClN3O/c14-8-3-4-10-9(6-8)13(11-2-1-5-15-11)16-7-12(18)17-10/h1-6,15H,7H2,(H,17,18) |
| Standard InChI Key | XWNMORIHKRROGW-UHFFFAOYSA-N |
| SMILES | C1C(=O)NC2=C(C=C(C=C2)Cl)C(=N1)C3=CC=CN3 |
| Canonical SMILES | C1C(=O)NC2=C(C=C(C=C2)Cl)C(=N1)C3=CC=CN3 |
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